Cas no 496969-92-7 (3(2H)-Benzothiazolecarboxylic acid, 2-oxo-, phenylmethyl ester)

• Product Name: 3(2H)-Benzothiazolecarboxylic acid, 2-oxo-, phenylmethyl ester
• CAS No: 496969-92-7
• MF: C₁₅H₁₁NO₃S
• MW: 285.317742586136
• CID: 1528332
• Update Time: 2024-08-24

3(2H)-Benzothiazolecarboxylic acid, 2-oxo-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzothiazolecarboxylic acid, 2-oxo-, phenylmethyl ester

• Inchi： 1S/C15H11NO3S/c17-14(19-10-11-6-2-1-3-7-11)16-12-8-4-5-9-13(12)20-15(16)18/h1-9H,10H2
• InChI Key： LTRBYUCYAKIACW-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N(C(OCC2=CC=CC=C2)=O)C1=O

Computed Properties

• Exact Mass: 285.04603

Experimental Properties

• Density: 1.399±0.06 g/cm3(Predicted)
• Melting Point: 62-63 °C(Solv: cyclohexane (110-82-7))
• Boiling Point: 453.9±38.0 °C(Predicted)
• PSA: 46.61
• pka: -2.43±0.20(Predicted)